Cas no 1507051-99-1 (2-(3,5-difluorophenyl)prop-2-en-1-amine)

• Product Name: 2-(3,5-difluorophenyl)prop-2-en-1-amine
• CAS No: 1507051-99-1
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5851201
• PubChem ID: 82503144
• Update Time: 2025-06-20

2-(3,5-difluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenyl)prop-2-en-1-amine
• 1507051-99-1
• EN300-1804523

• Inchi： 1S/C9H9F2N/c1-6(5-12)7-2-8(10)4-9(11)3-7/h2-4H,1,5,12H2
• InChI Key： XYKLVJFIGNORCM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(=C)CN)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(3,5-difluorophenyl)prop-2-en-1-amine

Introduction to 2-(3,5-difluorophenyl)prop-2-en-1-amine (CAS No. 1507051-99-1)

2-(3,5-difluorophenyl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1507051-99-1, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its 3,5-difluorophenyl substituent and an allylamine backbone, exhibits a unique structural and electronic profile that makes it a promising candidate for further exploration in drug discovery and development.

The 3,5-difluorophenyl moiety introduces electron-withdrawing effects through the fluorine atoms, which can modulate the reactivity and binding properties of the molecule. This feature is particularly valuable in medicinal chemistry, where subtle structural modifications can significantly influence biological activity. The presence of the double bond in the prop-2-en-1-amine part of the molecule adds another layer of complexity, allowing for diverse functionalization strategies that could enhance pharmacological properties.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, bioavailability, and binding affinity to biological targets. 2-(3,5-difluorophenyl)prop-2-en-1-amine is no exception and has been studied for its potential applications in various therapeutic areas. One of the most notable areas of research is its role as a precursor or intermediate in the synthesis of more complex pharmacophores. The compound's ability to undergo further chemical transformations makes it a versatile building block for designing novel drug candidates.

Recent studies have highlighted the pharmacological significance of fluorinated aromatic amines in addressing neurological disorders. The structural features of 2-(3,5-difluorophenyl)prop-2-en-1-amine suggest that it may interact with specific neurotransmitter receptors or enzymes involved in conditions such as Alzheimer's disease, Parkinson's disease, and depression. Preliminary computational studies have indicated that the compound can effectively bind to these targets due to its optimized steric and electronic properties.

The synthesis of 2-(3,5-difluorophenyl)prop-2-en-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and subsequent functional group transformations. Advances in catalytic methods have enabled more efficient and sustainable synthesis protocols, which are crucial for large-scale production and industrial applications.

The chemical stability of 2-(3,5-difluorophenyl)prop-2-en-1-amine is another critical aspect that influences its utility in pharmaceutical applications. Fluorinated compounds often exhibit improved resistance to degradation under physiological conditions, which can lead to better drug efficacy and longer shelf life. However, challenges such as potential toxicity or environmental impact must be carefully evaluated during the development process.

In conclusion, 2-(3,5-difluorophenyl)prop-2-en-1-amine (CAS No. 1507051-99-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological relevance make it an attractive candidate for further investigation. As our understanding of fluorinated chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.